Kaempferol 3-p-coumarate

• Molecular Formula: C24H16O8
• Molecular Weight: 432.4 g/mol
• IUPAC Name: [5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxochromen-3-yl] (E)-3-(4-hydroxyphenyl)prop-2-enoate
• InChI: InChI=1S/C24H16O8/c25-15-6-1-13(2-7-15)3-10-20(29)32-24-22(30)21-18(28)11-17(27)12-19(21)31-23(24)14-4-8-16(26)9-5-14/h1-12,25-28H/b10-3+
• InChI Key: OBSPVONVWCVMCK-XCVCLJGOSA-N
• Isomeric SMILES: C1=CC(=CC=C1/C=C/C(=O)OC2=C(OC3=CC(=CC(=C3C2=O)O)O)C4=CC=C(C=C4)O)O
• Canonical SMILES: C1=CC(=CC=C1C=CC(=O)OC2=C(OC3=CC(=CC(=C3C2=O)O)O)C4=CC=C(C=C4)O)O
• synonyms: castilliferol

Description

Kaempferol 3-p-coumarate is a member of flavones.
Kaempferol 3-p-coumarate is a natural product found in Centella asiatica with data available.

Scientific Research Applications

Cytotoxic and Antimicrobial Activities

Kaempferol 3-p-coumarate derivatives exhibit notable cytotoxic and antimicrobial activities. For instance, various compounds isolated from the buds of Platanus orientalis, including kaempferol 3-p-coumarate derivatives, showed cytotoxicity against human cell lines and antimicrobial effects against Gram-positive and Gram-negative organisms (Mitrokotsa et al., 1993). Additionally, kaempferol glycosides isolated from Cinnamomum kotoense were found to inhibit the proliferation of human peripheral blood mononuclear cells (Kuo et al., 2005).

Antifungal and Antimicrobial Properties

Kaempferol 3-p-coumarate compounds have demonstrated potent antifungal and antimicrobial properties. Methicillin-resistant Staphylococcus aureus (MRSA)-active metabolites, including kaempferol 3-p-coumarate derivatives, were identified in Platanus occidentalis leaves, showcasing their potential in combating MRSA (Ibrahim et al., 2009). Additionally, a flavonol glycoside from Myrica gale exhibited varying inhibitory activities against fungi (Carlton et al., 1991).

Anti-Complement Activity

Kaempferol 3-p-coumarate also possesses significant anti-complement activity. Tiliroside, a kaempferol 3-p-coumarate derivative, exhibited strong inhibition of the complement system, even more potent than known inhibitors (Jung et al., 1998).

Chemotaxonomic Relevance and Biosynthesis

Kaempferol 3-p-coumarate compounds play a role in chemotaxonomy and have been studied for their biosynthesis. Research into the cell wall-conjugated phenolics from leaves of various Conifer taxa revealed the presence of bound flavonol glycosides, including kaempferol 3-p-coumarate, indicating their chemotaxonomic significance (Strack et al., 1988). Moreover, studies on biosynthesis and engineering of kaempferol in Saccharomyces cerevisiae provided insights into microbial synthesis strategies for kaempferol, a precursor to kaempferol 3-p-coumarate (Duan et al., 2017).